Cas no 381725-65-1 (Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI))

• Product Name: Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
• CAS No: 381725-65-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 298449
• PubChem ID: 18987401
• Update Time: 2025-04-19

Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
• piperidin-4-yl 2-methylbutanoate
• Butanoic acid,2-methyl-,4-piperidinyl ester(9ci)
• DTXSID30597150
• 381725-65-1
• 4-Piperidinyl 2-methylbutanoate

• Inchi： 1S/C10H19NO2/c1-3-8(2)10(12)13-9-4-6-11-7-5-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： HQWTYCSAVHDRAU-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33